N-[4-(diethylamino)phenyl]benzamide

• IUPAC Name: N-[4-(diethylamino)phenyl]benzamide
• InChI: InChI=1S/C17H20N2O/c1-3-19(4-2)16-12-10-15(11-13-16)18-17(20)14-8-6-5-7-9-14/h5-13H,3-4H2,1-2H3,(H,18,20)
• InChI Key: HOEULERQJUENPB-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2
• Molecular Formula: C17H20N2O
• Molecular Weight: 268.35 g/mol

Description

Synthesis Analysis

The synthesis of benzamide derivatives often involves reactions such as aryllithium with carbon dioxide to form the acid, which is then converted into the amide. A specific example is the synthesis of carbon-14 labelled N,N-diethyl-4-[phenyl-(piperidin-4-ylidene)methyl]-benzamide, a process that might share steps with the synthesis of N-[4-(Diethylamino)phenyl]benzamide due to structural similarities (Gawell, 2003).

Molecular Structure Analysis

While specific studies on N-[4-(Diethylamino)phenyl]benzamide's molecular structure are not found, research on structurally related compounds suggests the importance of spectroscopic methods like infrared spectra, NMR, and mass spectrometry for characterizing benzamide derivatives. These methods can provide detailed information on the molecular structure and confirm the formation of the expected product (Mostafa et al., 2023).

Chemical Reactions and Properties

Chemical reactions involving benzamide derivatives vary widely depending on the substituents and reaction conditions. The literature outlines various chemical behaviors, such as the formation of ion-associate complexes, which may be relevant for understanding the reactivity and interactions of N-[4-(Diethylamino)phenyl]benzamide with other molecules (Mostafa et al., 2023).

Physical Properties Analysis

The physical properties of benzamide derivatives, such as solubility, can be influenced by their polar multifunctional nature and the presence of various substituents. Studies on N-(diethylaminothiocarbonyl)benzimido derivatives provide insight into how different substituents affect physical properties like solubility (Schröder et al., 2016).

Chemical Properties Analysis

The chemical properties of N-[4-(Diethylamino)phenyl]benzamide, such as reactivity and stability, can be inferred from studies on related compounds. For example, the stability of benzamide derivatives can be assessed by their HOMO-LUMO energy gap, and their reactivity might be evaluated through their behavior in various chemical environments (Mostafa et al., 2023).

Safety and Hazards

The safety data sheet for similar compounds indicates that they may be harmful if swallowed and are suspected of causing genetic defects. Proper safety precautions should be taken when handling these compounds.

Future Directions

The future directions for the study of “N-[4-(diethylamino)phenyl]benzamide” could involve further exploration of its synthesis, chemical reactions, mechanism of action, and potential applications in various fields.